Cas no 868065-45-6 (1-(5-Methylpyridin-2-yl)-1,4-diazepane)

• Product Name: 1-(5-Methylpyridin-2-yl)-1,4-diazepane
• CAS No: 868065-45-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 823588
• PubChem ID: 16780977
• Update Time: 2025-04-19

1-(5-Methylpyridin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methylpyridin-2-yl)-1,4-diazepane
• 1-(5-Methyl-pyridin-2-yl)-[1,4]diazepane
• DTXSID40588392
• AKOS000136463
• FT-0738063
• 868065-45-6
• SCHEMBL5235313
• DB-013727
• 1H-1,4-Diazepine, hexahydro-1-(5-methyl-2-pyridinyl)-

• MDL： MFCD09727673
• Inchi： 1S/C11H17N3/c1-10-3-4-11(13-9-10)14-7-2-5-12-6-8-14/h3-4,9,12H,2,5-8H2,1H3
• InChI Key： SMKRVCKHWYQEGX-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CN=2)CCNCCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.2Ų